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Glycidyl azide polymer (GAP) is a prominent energetic polymer utilized extensively as a binder
and plasticizer in advanced solid propellants, explosives, and gas generators.[1][2][3] Its
significance stems from a high positive heat of formation, which enhances the energetic
performance of formulations.[2][4] This technical guide provides a comprehensive overview of
glycidyl azide and its polymer, detailing its synthesis, properties, and the experimental
protocols for its preparation and characterization.

Core Concepts: From Monomer to Energetic
Polymer

While glycidyl azide (GA) is the theoretical monomer, its direct polymerization is challenging
due to the high reactivity of the azide group.[5] Consequently, the industrial production of
poly(glycidyl azide) (GAP) predominantly follows a two-step synthetic route.[1][5] This process
begins with the cationic ring-opening polymerization of epichlorohydrin (ECH) to yield
poly(epichlorohydrin) (PECH). Subsequently, the chloromethyl side chains of PECH are
converted to azidomethyl groups through a nucleophilic substitution reaction with an azide salt,
typically sodium azide (NaNs).[1][2]

© 2026 BenchChem. All rights reserved. 1/12 Tech Support


https://www.benchchem.com/product/b15785252#bc-rfq
https://www.benchchem.com/product/b15785252/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-glycidyl-azide-as-an-energetic-monomer
http://www.vti.mod.gov.rs/ntp/rad2018/2/4.pdf
https://www.acgpubs.org/article/organic-communications/2017/3-july-september/gap-pre-polymer-as-an-energetic-binder-and-high-performance-additive-for-propellants-and-explosives-a-review
https://www.tandfonline.com/doi/pdf/10.1080/07370659208018634
https://www.acgpubs.org/article/organic-communications/2017/3-july-september/gap-pre-polymer-as-an-energetic-binder-and-high-performance-additive-for-propellants-and-explosives-a-review
https://yadda.icm.edu.pl/baztech/element/bwmeta1.element.baztech-df475aef-7766-48b5-a438-7391522143b6/c/Ideal_Specific_Impulse_of_Solid_Rocke.pdf
https://www.benchchem.com/product/b15785252/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-glycidyl-azide-as-an-energetic-monomer
https://www.benchchem.com/product/b15785252/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-glycidyl-azide-as-an-energetic-monomer
https://pmc.ncbi.nlm.nih.gov/articles/PMC6943510/
https://www.benchchem.com/product/b15785252/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-glycidyl-azide-as-an-energetic-monomer
http://www.vti.mod.gov.rs/ntp/rad2018/2/4.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC6943510/
http://www.vti.mod.gov.rs/ntp/rad2018/2/4.pdf
https://www.acgpubs.org/article/organic-communications/2017/3-july-september/gap-pre-polymer-as-an-energetic-binder-and-high-performance-additive-for-propellants-and-explosives-a-review
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15785252?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

The resulting hydroxyl-terminated GAP is a viscous liquid at room temperature and possesses
a polyether backbone, which provides good flexibility and a low glass transition temperature.[2]
The energetic nature of GAP is primarily attributed to the exothermic decomposition of the
azide groups, which releases a significant amount of nitrogen gas.[1]

Synthesis of Glycidyl Azide Polymer (GAP)

The synthesis of GAP is a well-established process that can be tailored to produce polymers
with varying molecular weights and functionalities (diol, triol, etc.) by selecting appropriate
initiators for the initial polymerization of epichlorohydrin.[1]

Experimental Protocol: Two-Step Synthesis of GAP
Step 1: Cationic Ring-Opening Polymerization of Epichlorohydrin (PECH)

This procedure outlines the synthesis of hydroxyl-terminated PECH, the precursor to GAP.

e Apparatus: A four-neck reactor equipped with a mechanical stirrer, a dropping funnel, a
thermometer, and a nitrogen inlet.

o Materials:

o

Epichlorohydrin (ECH), freshly distilled

[¢]

Initiator (e.g., 1,4-butanediol for PECH-diol)

[¢]

Catalyst (e.g., Boron trifluoride etherate, BFs-OEtz2)

o

Solvent (e.g., Dichloromethane, DCM)

o

Methanol (for quenching the reaction)

[¢]

Acetylacetone (for catalyst residue removal)
e Procedure:
o The reactor is dried and purged with nitrogen.

o The initiator (e.g., 1,4-butanediol) and solvent (DCM) are charged into the reactor.
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o The catalyst (BF3-OEt2) is added dropwise to the initiator solution with vigorous stirring.
o The mixture is cooled to 0°C using an ice-salt bath.

o Epichlorohydrin is added dropwise from the dropping funnel over a period of 60-90
minutes, maintaining the reaction temperature at 0°C.[6][7]

o After the addition is complete, the reaction is allowed to proceed for 24-48 hours at room
temperature with continuous stirring.[6][7]

o The polymerization is quenched by the addition of methanol.[6]

o The resulting PECH is stirred for 1 hour, then isolated by filtration and dried under vacuum
at 40°C.[6]

o To remove catalyst residues, the polymer is stirred with acetylacetone at room
temperature for 24 hours, followed by the addition of methanol and subsequent filtration
and drying.[6]

Step 2: Azidation of Poly(epichlorohydrin) (PECH) to Glycidyl Azide Polymer (GAP)
This procedure details the conversion of PECH to GAP.

o Apparatus: A three-neck flask equipped with a mechanical stirrer, a reflux condenser with a
calcium chloride guard tube, and a thermometer.

o Materials:

o Poly(epichlorohydrin) (PECH) from Step 1

[¢]

Sodium azide (NaNs)

[e]

Solvent (e.g., Dimethylformamide, DMF, or Dimethyl sulfoxide, DMSQO)

Chloroform

[e]

o

Saturated brine solution
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o

Magnesium sulfate (MgSQa) or Sodium sulfate (Na2S0Oa4)

e Procedure:

[e]

PECH is dissolved in the chosen solvent (DMF or DMSO) in the reaction flask and heated
to 60-70°C until fully dissolved.[6]

Sodium azide is added to the solution, and the temperature is raised to and maintained at
95-110°C.[6][8]

The reaction mixture is stirred vigorously for 8-12 hours.[1] The reaction progress can be
monitored by FTIR spectroscopy, looking for the disappearance of the C-ClI stretch and the
appearance of the azide peak.[8]

After the reaction is complete, the mixture is cooled to room temperature.
The inorganic salts (unreacted NaNs and NaCl byproduct) are removed by filtration.[1]

The crude GAP is dissolved in chloroform and washed several times with a saturated brine
solution.[6]

The organic layer is dried over anhydrous MgSOa or NazSOa, filtered, and the solvent is
removed by evaporation under reduced pressure to yield the purified GAP.[1][6]

Physicochemical and Energetic Properties of GAP

The properties of GAP can be tailored by controlling the molecular weight and functionality

during synthesis. The following tables summarize key quantitative data for typical GAP resins.

Table 1: General Physicochemical Properties of Glycidyl Azide Polymer (GAP)
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Property Value References
Appearance Viscous liquid [2]
Density ~1.3 g/cm3 [9]
Glass Transition Temperature
-45 °C to -48 °C [2][9]
(Tg)
Molecular Weight (Mn) 500 - 10,000 g/mol [1]

Table 2: Energetic and Thermal Properties of Glycidyl Azide Polymer (GAP)

Property Value References
Heat of Formation (Positive) +957 kJ/kg [2]
Heat of Decomposition (AHd) ~485 callg [10]
Decomposition Temperature

~242 °C [10][11]
(Td)
Impact Sensitivity (Hso) 62.62 cm [12]

Characterization of Glycidyl Azide Polymer

A suite of analytical techniques is employed to ensure the successful synthesis and desired
properties of GAP.

Experimental Protocol: Characterization Methods

e Fourier Transform Infrared (FTIR) Spectroscopy:
o Purpose: To confirm the conversion of PECH to GAP.

o Methodology: A small sample of the polymer is placed on the ATR crystal or prepared as a
thin film on a KBr pellet. The spectrum is recorded.

o Key Spectral Features:
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» Disappearance of the C-ClI stretching vibration from PECH (around 746 cm~1).[1]

» Appearance of the characteristic strong asymmetric stretching vibration of the azide
group (-Ns) at approximately 2100 cm~1.[1]

» Presence of the polyether C-O-C stretching vibration around 1120 cm~1.[1]
e Nuclear Magnetic Resonance (NMR) Spectroscopy (*H and 3C):

o Purpose: To elucidate the detailed chemical structure of the polymer backbone and side
chains.

o Methodology: The polymer is dissolved in a suitable deuterated solvent (e.g., CDCIs), and
the *H and 13C NMR spectra are acquired.

o Interpretation: The spectra are analyzed to confirm the presence of the azidomethyl group
and the polyether backbone, and to determine the end-group functionality.

e Gel Permeation Chromatography (GPC):

o Purpose: To determine the number average molecular weight (Mn), weight average
molecular weight (Mw), and the polydispersity index (PDI = Mw/Mn).

o Methodology: The polymer is dissolved in a suitable solvent (e.g., THF) and injected into
the GPC system. The elution profile is compared against a set of calibration standards
(e.g., polystyrene).

 Differential Scanning Calorimetry (DSC):

o Purpose: To determine the glass transition temperature (Tg) and the exothermic
decomposition temperature (Td) and enthalpy (AHd).

o Methodology: A small, weighed sample of the polymer is sealed in an aluminum pan and
subjected to a controlled temperature program (heating and cooling cycles) under an inert
atmosphere (e.g., nitrogen). The heat flow to or from the sample is measured as a function

of temperature.
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Signaling Pathways and Experimental Workflows

Diagram 1: Two-Step Synthesis of Glycidyl Azide Polymer (GAP)

Epichlorohydrin (ECH)

Initiator Cationic Ring-Opening Step 1 Poly(epichlorohydrin)
(e.g., 1,4-Butanediol) Polymerization (PECH)

Catalyst
(BF3.0E2)

Nucleophilic
Sodium Azide (NaN3) Substitution
(Azidation)

Glycidyl Azide Polymer
(GAP)

Solvent
(DMF or DMSO)

Click to download full resolution via product page

Caption: The two-step synthesis of GAP from epichlorohydrin.

Diagram 2: Experimental Workflow for GAP Synthesis and Characterization
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Caption: Workflow for the synthesis and characterization of GAP.
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Diagram 3: Simplified Thermal Decomposition Pathway of GAP

GAP Polymer Chain Heat
(-CH(CH2N3)-CH2-0-) (~242 °C)
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Polymeric Nitrene

Nitrogen Gas (N2) Intermediate

Rearrangement &
Further Decomposition

Final Gaseous Products
(HCN, NH3, CO, etc.)

Click to download full resolution via product page
Caption: Simplified thermal decomposition pathway of GAP.

Safety Considerations

Caution: All azide-containing compounds are potentially explosive and should be handled with
extreme care. The synthesis and handling of glycidyl azide and its polymer require meticulous
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safety precautions, including the use of grounded equipment, Kevlar® gloves and sleeves, a
face shield, a leather coat, and earplugs.[1]

Conclusion

Glycidyl azide polymer is a critical component in the formulation of modern energetic
materials. Its synthesis via the two-step polymerization and azidation process is well-
understood and allows for the production of polymers with tailored properties. The energetic
contribution of the azide group, combined with the flexibility of the polyether backbone, makes
GAP a versatile and powerful tool for researchers and professionals in the fields of energetic
materials and related chemical synthesis. A thorough understanding of its synthesis,
characterization, and thermal behavior is essential for its safe and effective application.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. vti.mod.gov.rs [vti.mod.gov.rs]

2. ACG Publications - GAP pre-polymer, as an energetic binder and high performance
additive for propellants and explosives: A review [acgpubs.org]

3. tandfonline.com [tandfonline.com]

4. yadda.icm.edu.pl [yadda.icm.edu.pl]

5. Glycidyl Azide Polymer and its Derivatives-Versatile Binders for Explosives and
Pyrotechnics: Tutorial Review of Recent Progress - PMC [pmc.ncbi.nlm.nih.gov]

6. pubs.acs.org [pubs.acs.org]

7. researchgate.net [researchgate.net]

8. KR101781910B1 - Method for preparing poly(epichlorohydrin)-polyol and
polyglycidylazide-polyol - Google Patents [patents.google.com]

9. mdpi.com [mdpi.com]

© 2026 BenchChem. All rights reserved. 10/12 Tech Support


http://www.vti.mod.gov.rs/ntp/rad2018/2/4.pdf
https://www.benchchem.com/product/b15785252/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-glycidyl-azide-as-an-energetic-monomer
https://www.benchchem.com/product/b15785252?utm_src=pdf-custom-synthesis#bc-rfq
http://www.vti.mod.gov.rs/ntp/rad2018/2/4.pdf
https://www.acgpubs.org/article/organic-communications/2017/3-july-september/gap-pre-polymer-as-an-energetic-binder-and-high-performance-additive-for-propellants-and-explosives-a-review
https://www.acgpubs.org/article/organic-communications/2017/3-july-september/gap-pre-polymer-as-an-energetic-binder-and-high-performance-additive-for-propellants-and-explosives-a-review
https://www.tandfonline.com/doi/pdf/10.1080/07370659208018634
https://yadda.icm.edu.pl/baztech/element/bwmeta1.element.baztech-df475aef-7766-48b5-a438-7391522143b6/c/Ideal_Specific_Impulse_of_Solid_Rocke.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC6943510/
https://pmc.ncbi.nlm.nih.gov/articles/PMC6943510/
https://pubs.acs.org/doi/10.1021/ma951839f
https://www.researchgate.net/figure/Two-steps-of-GAP-synthesis-Synthesis-of-polyepichlorohydrin-The-ring-opening_fig3_332362950
https://patents.google.com/patent/KR101781910B1/en
https://patents.google.com/patent/KR101781910B1/en
https://www.mdpi.com/2073-4360/13/16/2706
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15785252?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

e 10. Cationic ring-opening polymerization of epichlorohydrin in the presence of ethylene
glycol | Semantic Scholar [semanticscholar.org]

e 11. pubs.acs.org [pubs.acs.org]
e 12. Insensitivity Performance of GAP/NC-based Gun Propellants [energetic-materials.org.cn]

o To cite this document: BenchChem. [An In-depth Technical Guide to Glycidyl Azide as an
Energetic Monomer]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15785252/docs#an-in-depth-technical-guide-to-
glycidyl-azide-as-an-energetic-monomer]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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